Icotidine hydrochloride

• CAS No.: 71351-65-0
• Molecular Formula: C21H28Cl3N5O2
• Molecular Weight: 488.8 g/mol
• IUPAC Name: 2-[4-(3-methoxypyridin-2-yl)butylamino]-5-[(6-methylpyridin-3-yl)methyl]-1H-pyrimidin-6-one;trihydrochloride
• InChI: InChI=1S/C21H25N5O2.3ClH/c1-15-8-9-16(13-24-15)12-17-14-25-21(26-20(17)27)23-10-4-3-6-18-19(28-2)7-5-11-22-18;;;/h5,7-9,11,13-14H,3-4,6,10,12H2,1-2H3,(H2,23,25,26,27);3*1H
• InChI Key: NFXGPXPZKQLGKZ-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)CC2=CN=C(NC2=O)NCCCCC3=C(C=CC=N3)OC.Cl.Cl.Cl
• Synonyms: icotidine; SK and F 93319; SK and F-93319; SKF 93319

Description

Icotidine hydrochloride is a histamine H₂ receptor antagonist, a class of compounds that inhibit gastric acid secretion by blocking histamine binding to H₂ receptors on gastric parietal cells. Its PubChem CID (72108) identifies it as a structurally distinct compound with a BBB permeation value of −2.00, indicating poor central nervous system (CNS) penetration compared to other H₂ antagonists and related compounds .

Comparison with Similar Compounds

Research Findings and Implications

Blood-Brain Barrier Penetration

In contrast, clonidine’s higher BBB permeation (0.11) underscores its central activity .

Structural-Activity Relationships (SAR)

• H₂ Antagonists : Common features include a planar aromatic ring, flexible chain, and polar substituents. Icotidine’s exact structure is undefined, but its pharmacodynamic profile aligns with H₂ receptor specificity .
• Imidazoline Derivatives : Clonidine and icotidine may share imidazole-related scaffolds but diverge in receptor targeting .

Clinical and Regulatory Considerations

• Icotidine: Limited clinical data exist, necessitating further studies to validate its safety and efficacy relative to peers.

Q & A

Basic Research Questions

Q. What safety protocols should be followed when handling Icotidine hydrochloride in laboratory settings?

• Methodological Answer :

• Consult safety data sheets (SDS) for hazard identification, including first-aid measures for inhalation, skin/eye contact, and ingestion .
• Use engineering controls (e.g., fume hoods) and personal protective equipment (PPE), such as chemically compatible gloves verified via manufacturer charts (e.g., Ansell’s Chemical Resistance Guide) .
• Document training for all personnel, including deviations from standard operating procedures (SOPs), which require principal investigator (PI) approval .

Q. How should Icotidine hydrochloride be stored to ensure stability and prevent degradation?

• Methodological Answer :

• Store in airtight containers under controlled temperature and humidity, as specified in stability studies. Avoid exposure to light or reactive substances.
• Regularly monitor storage conditions and document deviations, referencing SOPs for handling hygroscopic or light-sensitive compounds .

Q. What analytical techniques are commonly used to verify the purity of Icotidine hydrochloride?

• Methodological Answer :

• High-performance liquid chromatography (HPLC) with UV detection, as described in pharmacopeial monographs for similar hydrochloride salts (e.g., Tizanidine HCl) .
• Validate methods using calibration curves and reference standards, ensuring compliance with ICH guidelines for precision, accuracy, and linearity .

Advanced Research Questions

Q. How can researchers optimize synthesis protocols for Icotidine hydrochloride to improve yield and scalability?

• Methodological Answer :

• Use design of experiments (DoE) to test variables like reaction temperature, solvent ratios, and catalyst concentration. Analyze results via response surface methodology .
• Characterize intermediates using spectroscopic techniques (e.g., NMR, FTIR) and compare with published data for analogous compounds (e.g., Amantadine HCl) .

Q. What strategies are effective in resolving contradictions between in vitro and in vivo pharmacological data for Icotidine hydrochloride?

• Methodological Answer :

• Conduct meta-analyses of existing datasets to identify confounding variables (e.g., bioavailability differences, metabolic pathways) .
• Validate hypotheses using knock-out animal models or in silico simulations (e.g., pharmacokinetic modeling) .

Q. How should researchers design experiments to assess the long-term stability of Icotidine hydrochloride formulations?

• Methodological Answer :

• Perform accelerated stability testing under ICH Q1A guidelines, exposing samples to elevated temperatures/humidity. Monitor degradation products via mass spectrometry .
• Use Arrhenius kinetics to predict shelf life, ensuring alignment with regulatory requirements for preclinical formulations .

Q. What statistical approaches are recommended for analyzing dose-response relationships in Icotidine hydrochloride toxicity studies?

• Methodological Answer :

• Apply nonlinear regression models (e.g., sigmoidal dose-response curves) using software like GraphPad Prism.
• Validate assumptions via Kolmogorov-Smirnov tests for normality and Levene’s test for homogeneity of variance .

Q. How can researchers ensure reproducibility when replicating published studies on Icotidine hydrochloride?

• Methodological Answer :

• Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) by sharing raw data, code, and detailed protocols in repositories like Zenodo .
• Cross-validate results using orthogonal methods (e.g., LC-MS vs. ELISA for metabolite quantification) .

Key Considerations for Methodological Rigor

• Data Validation : Use triplicate measurements and include positive/negative controls in all assays .
• Ethical Compliance : Obtain institutional review board (IRB) approval for studies involving human/animal subjects .
• Literature Integration : Conduct systematic reviews using tools like PRISMA to contextualize findings within existing research .